2-methoxy-N-{4-[(propylamino)carbonyl]phenyl}benzamide

• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 2-methoxy-N-[4-(propylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C18H20N2O3/c1-3-12-19-17(21)13-8-10-14(11-9-13)20-18(22)15-6-4-5-7-16(15)23-2/h4-11H,3,12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: RTMOFAIQXKFSHA-UHFFFAOYSA-N
• SMILES: CCCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2OC

Description

2-methoxy-N-{4-[(propylamino)carbonyl]phenyl}benzamide, also known as MP-10, is a chemical compound that has been widely studied for its potential therapeutic applications. MP-10 belongs to the class of benzamide derivatives and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-methoxy-N-{4-[(propylamino)carbonyl]phenyl}benzamide is not fully understood, but it is thought to act as a dopamine D2 receptor agonist. It has also been found to inhibit the reuptake of dopamine, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
2-methoxy-N-{4-[(propylamino)carbonyl]phenyl}benzamide has been found to exhibit a range of biochemical and physiological effects, including dopaminergic activity, antioxidant properties, and anti-inflammatory effects. It has been shown to protect dopaminergic neurons from oxidative stress and neurotoxins, and to reduce inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methoxy-N-{4-[(propylamino)carbonyl]phenyl}benzamide in lab experiments is its well-established synthesis method, which allows for consistent and reproducible results. However, one limitation is its relatively low potency compared to other dopaminergic drugs.

Future Directions

There are several potential future directions for research on 2-methoxy-N-{4-[(propylamino)carbonyl]phenyl}benzamide. One area of focus could be on improving its potency and efficacy as a therapeutic agent. Another area of interest could be on exploring its potential use in treating other neurological disorders, such as Alzheimer's disease. Additionally, further research could be done to better understand its mechanism of action and how it interacts with other dopaminergic drugs.

Synthesis Methods

The synthesis of 2-methoxy-N-{4-[(propylamino)carbonyl]phenyl}benzamide involves several steps, including the reaction of 4-(propylamino)benzoic acid with thionyl chloride to form 4-(propylamino)benzoyl chloride. The resulting compound is then reacted with 2-methoxyaniline in the presence of a base to produce 2-methoxy-N-{4-[(propylamino)carbonyl]phenyl}benzamide.

Scientific Research Applications

2-methoxy-N-{4-[(propylamino)carbonyl]phenyl}benzamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Parkinson's disease. It has been found to exhibit dopaminergic activity and has been shown to protect dopaminergic neurons from oxidative stress and neurotoxins. 2-methoxy-N-{4-[(propylamino)carbonyl]phenyl}benzamide has also been studied for its potential use in treating drug addiction, as it has been found to reduce drug-seeking behavior in animal models.